4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate

• IUPAC Name: (4-methoxyphenyl) 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)acetate
• InChI: InChI=1S/C18H19NO5/c1-23-12-4-6-13(7-5-12)24-14(20)9-19-17(21)15-10-2-3-11(8-10)16(15)18(19)22/h4-7,10-11,15-16H,2-3,8-9H2,1H3
• InChI Key: LOHDWXGRTALWNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC(=O)CN2C(=O)C3C4CCC(C4)C3C2=O
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate, also known as MATD, is a chemical compound that has recently garnered attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to exhibit promising biological activity, making it a target for further research and development.

Mechanism of Action

The mechanism of action of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate is not fully understood, although several studies have suggested that it may function as a DNA intercalator, leading to DNA damage and cell death. Additionally, 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate may interact with various proteins and enzymes, leading to changes in cellular signaling pathways. Further research is needed to fully elucidate the mechanism of action of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate.
Biochemical and physiological effects:
4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate has been found to exhibit promising biological activity, with potential applications in medicinal chemistry. Several studies have investigated the biochemical and physiological effects of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate, with results suggesting that it may have cytotoxic effects on cancer cells and anti-inflammatory effects on various cell types. Additionally, 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate has been found to interact with various proteins and enzymes, leading to changes in cellular signaling pathways. Further research is needed to fully understand the biochemical and physiological effects of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate.

Advantages and Limitations for Lab Experiments

4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate has several advantages for lab experiments, including its high purity and yield, making it a viable option for further research and development. Additionally, 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate has been found to exhibit promising biological activity, making it a target for further investigation. However, there are also limitations to using 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate in lab experiments, including the need for specialized equipment and expertise to synthesize and purify the compound. Additionally, the mechanism of action of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate is not fully understood, making it difficult to design experiments to fully elucidate its biological activity.

Future Directions

There are several future directions for research on 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate. One potential direction is to further investigate its potential as an anti-cancer agent, with a focus on understanding its mechanism of action and identifying potential targets for therapeutic intervention. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate, including its potential as an anti-inflammatory agent. Another potential direction for research is to investigate the potential of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate as a lead compound for the development of new drugs with improved efficacy and safety profiles. Overall, there is a need for further research on 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate to fully understand its potential applications in medicinal chemistry.

Scientific Research Applications

4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate has been found to exhibit promising biological activity, with potential applications in medicinal chemistry. Several studies have investigated the potential of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate as an anti-cancer agent, with results suggesting that it may have cytotoxic effects on cancer cells. Additionally, 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate has been investigated for its potential as an anti-inflammatory agent, with results suggesting that it may have anti-inflammatory effects on various cell types. Further research is needed to fully understand the potential applications of 4-methoxyphenyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate in medicinal chemistry.